Cas no 88657-40-3 (2H-1,5-Benzodioxepin, 3,4-dihydro-3-methyl-)

2H-1,5-Benzodioxepin, 3,4-dihydro-3-methyl- structure
88657-40-3 structure
Product Name:2H-1,5-Benzodioxepin, 3,4-dihydro-3-methyl-
CAS No:88657-40-3
MF:C10H12O2
MW:164.201083183289
CID:625285
PubChem ID:21678610
Update Time:2025-04-19

2H-1,5-Benzodioxepin, 3,4-dihydro-3-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2H-1,5-Benzodioxepin, 3,4-dihydro-3-methyl-
    • 3-methyl-3,4-dihydro-2H-1,5-benzodioxepine
    • SCHEMBL15127606
    • 88657-40-3
    • DTXSID60616848
    • Inchi: 1S/C10H12O2/c1-8-6-11-9-4-2-3-5-10(9)12-7-8/h2-5,8H,6-7H2,1H3
    • InChI Key: LSZMXZKYYCESMC-UHFFFAOYSA-N
    • SMILES: O1C2C=CC=CC=2OCC(C)C1

Computed Properties

  • Exact Mass: 164.083729621g/mol
  • Monoisotopic Mass: 164.083729621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 131
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 18.5Ų
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